Cas no 5428-44-4 (N-phenylserine)

N-phenylserine structure
N-phenylserine structure
Product Name:N-phenylserine
CAS No:5428-44-4
MF:C9H11NO3
MW:181.188542604446
CID:940464
PubChem ID:224482
Update Time:2025-04-19

N-phenylserine Chemical and Physical Properties

Names and Identifiers

    • N-phenylserine
    • phenylserine
    • NSC-12966
    • 5428-44-4
    • SCHEMBL344918
    • NSC12966
    • CHEBI:137012
    • phenylserin
    • phenyl-dl-serine
    • Inchi: 1S/C9H11NO3/c11-6-8(9(12)13)10-7-4-2-1-3-5-7/h1-5,8,10-11H,6H2,(H,12,13)
    • InChI Key: CXIYBDIJKQJUMN-UHFFFAOYSA-N
    • SMILES: OCC(C(=O)O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.348
  • Boiling Point: 436.8°C at 760 mmHg
  • Flash Point: 218°C
  • Refractive Index: 1.636
  • PSA: 69.56
  • LogP: 0.61700

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